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For researchers, scientists, and drug development professionals venturing into the precise

world of geochronology, the 40Ar/39Ar step-heating technique stands as a cornerstone for

determining the age of rocks and minerals. This method, a refinement of the K-Ar dating

technique, offers unparalleled insights into the thermal histories of geological samples, making

it an indispensable tool in fields ranging from volcanology and tectonics to paleoclimatology

and ore deposit geology.

This document provides a detailed overview of the principles, applications, and protocols

associated with 40Ar/39Ar step-heating analysis, designed to equip both novice and

experienced users with the knowledge to successfully apply this powerful geochronological

tool.

Principle of 40Ar/39Ar Geochronology
The 40Ar/39Ar dating method is based on the radioactive decay of potassium-40 (40K) to

argon-40 (40Ar) with a half-life of approximately 1.25 billion years.[1][2] The innovation of the

40Ar/39Ar technique lies in the irradiation of the sample with fast neutrons in a nuclear reactor.

[3][4] This process converts a known fraction of the stable potassium isotope, 39K, into argon-
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39 (39Ar).[2][3] By measuring the ratio of the daughter isotope (40Ar*) to a proxy for the parent

isotope (39Ar), the age of the sample can be determined.[2] The asterisk denotes radiogenic

argon, produced by the in-situ decay of 40K.

The key advantage of this method is that the age is determined from the ratio of two argon

isotopes measured simultaneously in a mass spectrometer, which eliminates the need for

separate potassium and argon concentration measurements on different aliquots of the

sample, thereby improving precision and accuracy.[2]

Step-heating analysis involves incrementally heating the irradiated sample in a high-vacuum

furnace or with a laser.[5] At each temperature step, the released argon gas is purified and its

isotopic composition is measured. This process allows for the creation of an age spectrum, a

plot of apparent age versus the cumulative fraction of 39Ar released. A flat age spectrum, or

"plateau," where several consecutive steps yield statistically indistinguishable ages, is often

interpreted as the crystallization or cooling age of the mineral.[6] Deviations from a flat

spectrum can reveal complex geological histories, such as later thermal events causing argon

loss, or the presence of excess argon.

Applications of 40Ar/39Ar Step-Heating Analysis
The versatility of the 40Ar/39Ar step-heating method allows for its application across a wide

range of geological inquiries:

Determining Eruption Ages of Volcanic Rocks: By dating minerals like sanidine or biotite that

crystallized during eruption, the timing of volcanic events can be precisely constrained.[6]

Constraining the Timing of Metamorphic Events: The ages of metamorphic minerals such as

micas and amphiboles can reveal the timing of peak metamorphism and subsequent cooling.

Understanding Tectonic Processes: Dating minerals from shear zones or fault gouges can

help determine the timing of tectonic activity.[7]

Thermochronology: The step-heating process provides information on the thermal history of

a rock. Different minerals have different "closure temperatures" at which they begin to retain

argon. By dating multiple minerals with different closure temperatures from the same rock, a

cooling history can be reconstructed.
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Dating Ore Deposits: The formation of many ore deposits is associated with hydrothermal

activity that forms new potassium-bearing minerals (e.g., adularia, sericite), which can be

dated to determine the age of mineralization.

Provenance Studies: Dating detrital minerals in sedimentary rocks can help identify the

source regions of the sediments.

Experimental Workflow
The 40Ar/39Ar step-heating analysis involves a series of meticulous steps, from sample

preparation to data interpretation.
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Experimental Workflow for 40Ar/39Ar Step-Heating Analysis
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Caption: A schematic overview of the 40Ar/39Ar step-heating experimental workflow.
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Detailed Protocols
Sample Preparation
The goal of sample preparation is to obtain a pure, unaltered mineral separate.

Protocol for Mineral Separation:[8]

Rock Crushing and Sieving:

Break the rock sample into smaller chips using a rock hammer or hydraulic press.

Further reduce the chip size using a jaw crusher.

Sieve the crushed material to the desired grain size fraction (e.g., 250-500 µm).

Washing and Ultrasonic Cleaning:

Wash the sieved grains with deionized water to remove fine dust.

Use an ultrasonic bath to further clean the mineral surfaces.

Magnetic Separation:

Use a Frantz Isodynamic Magnetic Separator to separate minerals based on their

magnetic susceptibility. This is effective for separating mafic minerals (e.g., biotite,

hornblende) from felsic minerals (e.g., feldspar, quartz).[8]

Heavy Liquid Separation:

Use heavy liquids of different densities (e.g., lithium metatungstate, methylene iodide) to

separate minerals based on their density.

Hand Picking:

Under a binocular microscope, hand-pick individual mineral grains to ensure a pure

separate, free of alterations or inclusions.[8]

Sample Irradiation

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 11 Tech Support

https://se.copernicus.org/preprints/se-2020-186/se-2020-186-supplement.pdf
https://se.copernicus.org/preprints/se-2020-186/se-2020-186-supplement.pdf
https://se.copernicus.org/preprints/se-2020-186/se-2020-186-supplement.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12055567?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol for Sample Encapsulation and Irradiation:[8][9]

Sample Packaging:

Weigh an appropriate amount of the mineral separate (typically a few milligrams).

Wrap the sample in high-purity aluminum foil.[8]

Load the wrapped samples into quartz or aluminum vials.

Inclusion of Flux Monitors:

Place packets of a neutron fluence monitor (a mineral standard of known age) at regular

intervals among the unknown samples.[9] This allows for the determination of the J-

parameter, which is a measure of the neutron dose received by the samples.

Irradiation:

Seal the vials and place them in an irradiation canister, often with cadmium shielding to

minimize interfering nuclear reactions from thermal neutrons.[8]

Irradiate the canister in a nuclear reactor for a predetermined duration to achieve the

desired production of 39Ar.

Cooling:

After irradiation, the samples are stored for a period (typically several weeks to months) to

allow for the decay of short-lived radioisotopes.

Mass Spectrometry
Protocol for Step-Heating and Isotopic Analysis:

Sample Loading:

Load the irradiated mineral grains into a sample holder in a high-vacuum extraction line.

Step-Heating:
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Heat the sample in incremental steps using a resistance furnace or a defocused laser

beam. The heating schedule (temperature and duration of each step) is mineral-specific.

[5]

Gas Purification:

The argon gas released at each step is purified by exposing it to getters (reactive metals

like zirconium-aluminum or titanium) that remove active gases (e.g., H2O, CO2, N2).[10]

Isotopic Measurement:

The purified argon gas is introduced into a noble gas mass spectrometer.

The intensities of the five argon isotopes (40Ar, 39Ar, 38Ar, 37Ar, and 36Ar) are measured

simultaneously using a multi-collector system or sequentially by peak-jumping on a single-

collector instrument.[11]

Data Presentation and Interpretation
Quantitative Data Summary
The following tables summarize key quantitative data used in 40Ar/39Ar geochronology.

Table 1: Commonly Used 40Ar/39Ar Age Standards

Standard Name Mineral Accepted Age (Ma) Reference

Fish Canyon Sanidine

(FCs)
Sanidine 28.201 ± 0.046 Kuiper et al. (2008)

Alder Creek Rhyolite

Sanidine (ACRs)
Sanidine 1.185 ± 0.004 Niespolo et al. (2017)

GA1550 Biotite 98.5 ± 0.8
Spell & McDougall

(2003)[12]

MMhb-1 Hornblende 523.2 ± 0.9
Spell & McDougall

(2003)[12]

Table 2: Typical Step-Heating Schedules for Common Minerals
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Mineral
Temperature Range
(°C)

Number of Steps
Typical Step
Duration (minutes)

Sanidine 650 - 1450 10 - 20 10 - 15

Biotite 600 - 1350 8 - 15 10 - 20

Muscovite 650 - 1400 10 - 18 10 - 20

Hornblende 800 - 1450 12 - 20 15 - 20

Plagioclase 700 - 1400 10 - 18 10 - 15

Whole Rock (Basalt) 550 - 1400 10 - 15 15 - 20

Table 3: Typical Analytical Precision for 40Ar/39Ar Dating

Mineral Age Range Typical Precision (2σ)

Sanidine Cenozoic 0.1 - 0.5%

Biotite Mesozoic-Paleozoic 0.2 - 1.0%

Muscovite Mesozoic-Paleozoic 0.2 - 1.0%

Hornblende Paleozoic-Precambrian 0.5 - 2.0%

Plagioclase Cenozoic-Mesozoic 0.5 - 2.0%

Data Interpretation
The primary outputs of a step-heating experiment are the age spectrum and the isochron

diagram.

Caption: Logical relationships in the interpretation of 40Ar/39Ar step-heating data.

Age Spectrum: This plot displays the apparent age calculated for each temperature step

against the cumulative percentage of 39Ar released. A "plateau age" is defined when three or

more consecutive steps, comprising a significant portion of the total 39Ar released (typically

>50%), are concordant within their analytical uncertainties.[12] This is often the most reliable
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age for the sample. A disturbed spectrum, showing a rising or falling pattern of ages, can

indicate argon loss due to a later thermal event or the presence of excess argon.

Inverse Isochron: This is a plot of 36Ar/40Ar versus 39Ar/40Ar for the gas fractions from

each heating step. The data points should define a straight line (an isochron). The intercept

of this line with the y-axis gives the initial 40Ar/36Ar ratio of the sample, which can be used

to identify the presence of non-atmospheric "excess" argon. The intercept with the x-axis is

used to calculate the isochron age, which provides an independent check on the plateau

age.[13]

Conclusion
The 40Ar/39Ar step-heating method is a powerful and versatile tool for determining the ages

and thermal histories of a wide variety of geological materials. By following rigorous analytical

protocols and carefully interpreting the resulting data, researchers can unlock a wealth of

information about Earth's past. This application note provides a comprehensive guide to the

principles, procedures, and data analysis involved in this technique, empowering scientists to

confidently apply it to their research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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